Cas no 2228989-67-9 (2-(2-bromo-4,5-difluorophenyl)-2-methylpropan-1-amine)

• Product Name: 2-(2-bromo-4,5-difluorophenyl)-2-methylpropan-1-amine
• CAS No: 2228989-67-9
• MF: C₁₀H₁₂BrF₂N
• MW: 264.109788894653
• CID: 6000272
• PubChem ID: 165798355
• Update Time: 2025-10-29

2-(2-bromo-4,5-difluorophenyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-4,5-difluorophenyl)-2-methylpropan-1-amine
• 2228989-67-9
• EN300-1923376

• Inchi： 1S/C10H12BrF2N/c1-10(2,5-14)6-3-8(12)9(13)4-7(6)11/h3-4H,5,14H2,1-2H3
• InChI Key： BIMWESSVPZUCML-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1C(C)(C)CN)F)F

Computed Properties

• Exact Mass: 263.01212g/mol
• Monoisotopic Mass: 263.01212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 2-(2-bromo-4,5-difluorophenyl)-2-methylpropan-1-amine

Comprehensive Overview of 2-(2-Bromo-4,5-difluorophenyl)-2-methylpropan-1-amine (CAS No. 2228989-67-9)

The compound 2-(2-bromo-4,5-difluorophenyl)-2-methylpropan-1-amine (CAS No. 2228989-67-9) is a specialized organic molecule featuring a unique combination of halogenated aromatic and aliphatic amine functionalities. Its structural complexity, marked by the presence of bromo and difluoro substituents on the phenyl ring, makes it a subject of interest in pharmaceutical research, agrochemical development, and material science. This article delves into its properties, applications, and relevance in contemporary scientific discourse, addressing trending queries such as "halogenated amine synthesis" and "fluorinated phenyl derivatives in drug discovery."

Chemically, 2-(2-bromo-4,5-difluorophenyl)-2-methylpropan-1-amine belongs to the class of arylalkylamines, characterized by a branched aliphatic chain (2-methylpropan-1-amine) attached to a halogenated benzene ring. The bromo and difluoro groups enhance its reactivity, enabling applications in cross-coupling reactions (e.g., Suzuki-Miyaura) and serving as a precursor for biologically active compounds. Researchers frequently explore its potential in modulating pharmacokinetic properties, given the influence of fluorine atoms on metabolic stability and bioavailability—a hot topic in "medicinal chemistry optimization."

In the context of drug design, this compound’s structural motifs align with trends in targeted therapy and small-molecule inhibitors. The difluorophenyl moiety is particularly noteworthy, as fluorination is a key strategy to improve drug-likeness, a recurring theme in searches like "role of fluorine in drug development." Additionally, its bromo substituent offers a handle for further functionalization, catering to queries on "site-selective bromination techniques."

From a synthetic perspective, CAS No. 2228989-67-9 is often discussed in forums focusing on "multistep organic synthesis" and "building blocks for heterocycles." Its utility in constructing N-containing heterocycles—a cornerstone of many FDA-approved drugs—resonates with the growing demand for "scaffold diversification" in combinatorial chemistry. The compound’s amine group also facilitates salt formation, enhancing solubility—a critical factor in "formulation science" discussions.

Environmental and regulatory considerations are increasingly shaping research agendas. While 2-(2-bromo-4,5-difluorophenyl)-2-methylpropan-1-amine is not classified as hazardous, its halogenated nature prompts interest in "green halogenation methods" and "sustainable aryl halide synthesis." These topics dominate academic and industrial searches, reflecting a shift toward eco-friendly protocols.

In material science, the compound’s aromatic rigidity and polar functional groups make it a candidate for organic electronic materials, addressing queries like "amine-based semiconductors." Its potential in photovoltaic applications or conductive polymers is an emerging area of exploration.

To summarize, 2-(2-bromo-4,5-difluorophenyl)-2-methylpropan-1-amine (CAS No. 2228989-67-9) exemplifies the intersection of structural ingenuity and applied chemistry. Its relevance spans drug discovery, synthetic methodology, and advanced materials, making it a versatile subject for researchers navigating trends like "high-value chemical intermediates" and "halogenated building blocks." As science advances, this compound will likely remain a focal point in discussions bridging innovation and practicality.